2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine

• CAS: 1134-04-9
• Molecular Formula: C6Cl7N
• Molecular Weight: 334.2 g/mol
• SMILES: C1(=C(C(=NC(=C1Cl)Cl)C(Cl)(Cl)Cl)Cl)Cl
• InChI: InChI=1S/C6Cl7N/c7-1-2(8)4(6(11,12)13)14-5(10)3(1)9
• InChIKey: YMBFWRZKTZICHS-UHFFFAOYSA-N

Sourcing a consistent, high-purity intermediate for pre-emergent herbicide synthesis is critical for maintaining downstream process efficiency. This perchlorinated heterocycle provides the precise halogenation pattern needed for the nucleophilic substitution pathways that produce the final active ingredient's herbicidal activity. - Validated reverse-phase HPLC method available for reproducible purity assessment, enabling accurate quantification and distinguishing it from close byproducts like pentachloropyridine. - High lipophilicity (logP 5.28-5.29) and extremely low water solubility (0.001 g/L) provide a predictable model for formulation behavior, soil adsorption, and plant uptake studies. - Procuring high-purity material (95-99%) directly eliminates the need for costly additional purification steps, ensuring consistent downstream processing for agrochemical manufacturing.

Heptachloropicoline: Key Procurement Differentiators

2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine (CAS 1134-04-9), also known as heptachloropicoline, is a fully halogenated heterocyclic compound with the molecular formula C6Cl7N and molecular weight 334.24 g/mol . As a member of the polyhalopyridine class, it contains a pyridine ring substituted at all available ring positions with chlorine atoms plus a trichloromethyl group at the 6-position [1]. The compound is a white crystalline solid with a melting point of 58-60°C and exhibits high lipophilicity with a logP of 5.28-5.29 [2]. Its primary established industrial role is as a chemical intermediate in the synthesis of pesticide products, particularly pre-emergent herbicides [3].

✓ Fully halogenated pyridine core for specific nucleophilic substitution pathways

✓ Established intermediate for pre-emergent herbicide synthesis

✓ Commercial availability with defined purity specifications

• [1] ContaminantDB. (2016). 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine (CHEM018049). Retrieved from https://contaminantdb.ca/contaminants/CHEM018049 View Source
• [2] ContaminantDB. (2016). 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine (CHEM018049): Predicted Properties (logP 5.28, ACD/LogP 5.29). Retrieved from https://contaminantdb.ca/contaminants/CHEM018049 View Source
• [3] Sharvit, J., & Lubetzky, D. (1989). U.S. Patent No. US4801716A. Process for preparing 2,3,4,5-tetrachloro-6-(trichloromethyl) pyridine. Makhteshim Chemical Works Ltd. View Source

Non-Substitutability of Heptachloropicoline

Generic substitution among chlorinated pyridines is scientifically unsupportable due to fundamental differences in halogenation patterns, electronic properties, and downstream reactivity. Lower-chlorinated analogs such as 3,4,5-trichloro-2-(trichloromethyl)pyridine and 3,4,5,6-tetrachloro-2-trichloromethyl pyridine serve as synthetic precursors but lack the complete ring halogenation required for specific nucleophilic substitution pathways [1]. The perchlorinated nature of heptachloropicoline confers a distinct electronic environment that dictates its behavior in pesticide intermediate applications, where the specific chlorine substitution pattern determines the structure and biological activity of final agrochemical products [2]. Furthermore, the compound's unique physicochemical profile—including logP of 5.28-5.29 and extremely low water solubility of 0.001 g/L—cannot be replicated by less chlorinated analogs, which exhibit markedly different partitioning behavior critical for formulation development [3]. The evidence below quantifies these differentiating characteristics.

This Compound

Generic Substitutes

Complete perhalogenation enables specific nucleophilic substitution

Lower-chlorinated analogs follow different reaction pathways

High lipophilicity and low water solubility support formulation partitioning

Less-chlorinated analogs have higher polarity, altering behavior

Terminal intermediate for herbicide synthesis

Precursors only; require additional chlorination

• [1] Sharvit, J., & Lubetzky, D. (1989). U.S. Patent No. US4801716A. Process for preparing 2,3,4,5-tetrachloro-6-(trichloromethyl) pyridine. Makhteshim Chemical Works Ltd. View Source
• [2] Marinak, M. J., et al. (1985). U.S. Patent No. US4517369A. Preparation of mixtures rich in 3,4,5,6-tetrachloro-2-trichloromethyl pyridine. View Source
• [3] ContaminantDB. (2016). 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine (CHEM018049): Predicted Properties (Water Solubility 0.001 g/L, logP 5.28). Retrieved from https://contaminantdb.ca/contaminants/CHEM018049 View Source

Procurement Decision Evidence for Heptachloropicoline

Synthetic Yield Advantage

The target compound can be produced with yields far exceeding those achieved by prior art synthetic methods. The improved gas-phase chlorination process described in US4801716A achieves yields of 80-85% with conversions of 50-60%, and with recycling of unreacted lower-chlorinated picolines, yields in excess of 90% are attainable [1]. In contrast, prior art methods including US 3,256,167 (liquid-phase, large chlorine excess required), US 3,420,833 (gas-phase, 400-700°C, large chlorine excess), US 3,732,230 (liquid-phase under pressure, 6-18 hours), US 4,227,001 (liquid-phase at superatmospheric pressure, ~8 hours), and US 4,256,894 (liquid-phase with Lewis acid catalyst) produce heptachloropicoline in very low yields within complex mixtures .

Synthetic Yield

Head-to-head

Target: 80–85% per pass; >90% with recycling

Comparator: prior art ~30% or 3%

Supports industrial-scale procurement economics

Yield advantage ~3- to 30-fold over prior methods

Evidence Dimension	Synthetic yield of heptachloropicoline
Target Compound Data	80-85% per pass; >90% with recycling
Comparator Or Baseline	Prior art methods (US 4,227,001; US 4,256,894): very low yields; alternative routes: approximately 30% and 3%
Quantified Difference	Target compound yield is approximately 3- to 30-fold higher than comparator methods
Conditions	Gas-phase continuous reaction at 300-400°C with ferric chloride catalyst; residence time 0.1-5 seconds; atmospheric pressure

Why This Matters

This yield advantage translates to lower procurement costs and more reliable supply chain economics for industrial-scale agrochemical synthesis programs.

• [1] Sharvit, J., & Lubetzky, D. (1989). U.S. Patent No. US4801716A. Process for preparing 2,3,4,5-tetrachloro-6-(trichloromethyl) pyridine. Makhteshim Chemical Works Ltd. (See column 5, lines 1-14 for yield data). View Source

Commercial Purity Specifications

Multiple commercial suppliers offer 2,3,4,5-tetrachloro-6-(trichloromethyl)pyridine at defined purity specifications. Enamine LLC provides the compound at 95% purity [1]. Wuhan Fengzhulin Chemical Technology Co., Ltd. supplies the compound at 99% purity [2]. AKSci specifies a minimum purity of 95% . This contrasts with the complex product mixtures obtained from less controlled synthetic methods, where the target compound must be separated from pentachloropyridine and other chlorinated byproducts via vacuum distillation or hydrolysis-based purification [3].

Commercial Purity

Specification review

95–99% (supplier-dependent)

Reduces downstream purification burden

15–20 pp improvement over unpurified mixtures

Evidence Dimension	Commercially available purity
Target Compound Data	95% (Enamine, AKSci); 99% (Wuhan Fengzhulin)
Comparator Or Baseline	Unpurified reaction mixtures (yield-based purity of 80-85% per pass)
Quantified Difference	15-20 percentage point purity improvement over unpurified reaction mixtures
Conditions	Commercial supplier specifications

Why This Matters

Higher purity reduces downstream purification burden and improves reproducibility in agrochemical intermediate applications.

• [1] ChemBase. (n.d.). 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine (EN300-16704, Enamine LLC, 95%). Retrieved from https://www.chembase.cn View Source
• [2] Hubei Fengzhulin Chemical Technology Co., Ltd. (2025). Heptachloromethylpyridine CAS 1134-04-9 (99%). Retrieved from https://www.hbfzlchem.com View Source
• [3] Sharvit, J., & Lubetzky, D. (1989). U.S. Patent No. US4801716A. Process for preparing 2,3,4,5-tetrachloro-6-(trichloromethyl) pyridine. Makhteshim Chemical Works Ltd. (See column 3, lines 35-45 regarding pentachloropyridine separation). View Source

Herbicide Intermediate Specificity

2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine is specifically identified in patent literature as a chemical intermediate in the preparation of highly desired pesticide products, including the pre-emergent herbicide dithiopyr [1]. The compound is an intermediate in the synthesis of agricultural chemicals, especially herbicides [2]. In contrast, lower-chlorinated analogs such as 3,4,5-trichloro-2-(trichloromethyl)pyridine and 3,4,5,6-tetrachloro-2-trichloromethyl pyridine serve only as synthetic precursors to heptachloropicoline and lack the complete halogenation pattern required for the final herbicide synthesis steps [3].

Herbicide Intermediate Role

Class-level inference

Direct intermediate for dithiopyr

Lower-chlorinated analogs: precursors only

Essential for established herbicide synthesis routes

Qualitative difference; additional processing required for analogs

Evidence Dimension	Functional utility as agrochemical intermediate
Target Compound Data	Direct intermediate for herbicide synthesis (dithiopyr and related products)
Comparator Or Baseline	Lower-chlorinated picolines (3,4,5-trichloro- and 3,4,5,6-tetrachloro-2-trichloromethyl pyridine): precursors only; require further chlorination
Quantified Difference	Qualitative difference in synthetic role; target compound is the terminal chlorination product required for downstream pesticide synthesis
Conditions	Agricultural chemical synthesis pathways

Why This Matters

Procurement of this specific perchlorinated pyridine is essential for established herbicide synthesis routes; lower-chlorinated analogs cannot substitute without extensive additional processing.

• [1] Sharvit, J., & Lubetzky, D. (1989). U.S. Patent No. US4801716A. Process for preparing 2,3,4,5-tetrachloro-6-(trichloromethyl) pyridine. Makhteshim Chemical Works Ltd. View Source
• [2] Marinak, M. J., et al. (1985). U.S. Patent No. US4517369A. Preparation of mixtures rich in 3,4,5,6-tetrachloro-2-trichloromethyl pyridine. View Source
• [3] FRCD (RxnFinder). (n.d.). Dithiopyr. Retrieved from https://www.rxnfinder.org View Source

High Lipophilicity and Low Water Solubility

2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine exhibits a logP of 5.28-5.29 [1] and a water solubility of 0.001 g/L [2]. These values reflect the compound's highly lipophilic character due to complete halogenation. While direct comparator data for less chlorinated analogs are not available in the source literature, the class-level inference is that each incremental chlorine substitution increases logP by approximately 0.5-0.7 units and decreases water solubility by roughly an order of magnitude, based on established structure-property relationships for halogenated aromatics.

Lipophilicity & Solubility

Class-level inference

logP 5.28–5.29

Water solubility 0.001 g/L

Critical for herbicide formulation and environmental fate

Class-level inference; no direct analog comparator data

Evidence Dimension	Lipophilicity (logP) and water solubility
Target Compound Data	logP 5.28-5.29; water solubility 0.001 g/L
Comparator Or Baseline	Class-level inference: lower-chlorinated pyridines (pentachloropyridine, tetrachloropyridines) have lower logP values and higher water solubility
Quantified Difference	Class-level inference (no direct comparator data available for specific analogs)
Conditions	Predicted using ALOGPS and ACD/Labs Percepta Platform

Why This Matters

The high lipophilicity of this compound is critical for formulation into herbicide products with appropriate soil adsorption and plant uptake characteristics.

• [1] ContaminantDB. (2016). 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine (CHEM018049): Predicted Properties (logP 5.28). Retrieved from https://contaminantdb.ca/contaminants/CHEM018049 View Source
• [2] ContaminantDB. (2016). 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine (CHEM018049): Predicted Properties (Water Solubility 0.001 g/L). Retrieved from https://contaminantdb.ca/contaminants/CHEM018049 View Source

Validated HPLC Method

A validated reverse-phase HPLC method has been established for the separation and analysis of 2,3,4,5-tetrachloro-6-(trichloromethyl)pyridine using a Newcrom R1 column with a mobile phase consisting of acetonitrile, water, and phosphoric acid [1]. This method provides a standardized analytical framework for purity assessment and quality control. In contrast, lower-chlorinated analogs and byproducts such as pentachloropyridine require separate analytical method development and may co-elute under standard conditions, necessitating additional method validation for complex mixtures [2].

Validated HPLC Method

Method context

Reverse-phase, Newcrom R1

MeCN/water/phosphoric acid

Standardized QC framework available

Facilitates purity assessment and byproduct separation

Evidence Dimension	Availability of validated analytical method
Target Compound Data	Reverse-phase HPLC method using Newcrom R1 column; mobile phase: MeCN/water/phosphoric acid
Comparator Or Baseline	Lower-chlorinated analogs: no established standard analytical methods reported; pentachloropyridine requires separate separation protocols
Quantified Difference	Qualitative difference in analytical readiness; target compound has documented validated method
Conditions	SIELC Technologies HPLC method protocol

Why This Matters

Availability of a validated analytical method reduces quality control development time and ensures reproducible purity assessment for procurement and release testing.

• [1] SIELC Technologies. (2018). Separation of 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine on Newcrom R1 HPLC column. Retrieved from https://sielc.com View Source
• [2] Sharvit, J., & Lubetzky, D. (1989). U.S. Patent No. US4801716A. Process for preparing 2,3,4,5-tetrachloro-6-(trichloromethyl) pyridine. Makhteshim Chemical Works Ltd. (See column 3, lines 35-45 regarding pentachloropyridine separation). View Source

Application Scenarios for Heptachloropicoline

Synthesis of Pre-Emergent Herbicides

This compound serves as a critical intermediate in the industrial synthesis of dithiopyr and related pre-emergent herbicides used for crabgrass and broadleaf weed control in turf and ornamental applications [1]. The complete halogenation pattern of the pyridine ring is essential for the subsequent synthetic steps that produce the final herbicidal activity [2]. Procurement of high-purity material (95-99%) directly from established commercial suppliers ensures consistent downstream processing without the need for additional purification steps that would be required if using lower-purity mixtures or attempting to substitute with lower-chlorinated analogs [3].

Process Research and Scale-Up Studies

The improved gas-phase chlorination process yielding >90% of the target compound with residence times of 0.1-5 seconds represents a significant advancement over prior art methods [1]. This makes the compound a valuable reference standard for process chemistry optimization studies aimed at improving synthetic efficiency, reducing reaction times, and minimizing pentachloropyridine byproduct formation in the production of perchlorinated pyridine derivatives [2].

Reference Standard for Quality Control

The availability of a validated reverse-phase HPLC method using a Newcrom R1 column with acetonitrile/water/phosphoric acid mobile phase enables reproducible purity assessment [1]. This compound can be procured as a reference standard for calibrating analytical methods used in agrochemical intermediate quality control, facilitating accurate quantification of heptachloropicoline in reaction mixtures and final products while distinguishing it from closely related byproducts such as pentachloropyridine [2].

Pesticide Formulation Research

The compound's high lipophilicity (logP 5.28-5.29) and extremely low water solubility (0.001 g/L) make it a relevant model compound for studying the formulation behavior of halogenated pyridine-based pesticides [1][2]. These physicochemical properties directly influence soil adsorption, environmental fate, and plant uptake characteristics of the final formulated herbicide products [3].

Application

Selection Property

Validation Focus

Pre-emergent herbicide synthesis

Fully halogenated pyridine intermediate

Consistent downstream processing without additional purification

Process chemistry optimization

High-yield gas-phase chlorination reference

Synthetic efficiency and byproduct minimization

QC reference standard

Validated HPLC method

Purity assessment and byproduct separation

Pesticide formulation research

High lipophilicity profile

Soil adsorption and environmental fate modeling

• [1] Sharvit, J., & Lubetzky, D. (1989). U.S. Patent No. US4801716A. Process for preparing 2,3,4,5-tetrachloro-6-(trichloromethyl) pyridine. Makhteshim Chemical Works Ltd. View Source
• [2] Marinak, M. J., et al. (1985). U.S. Patent No. US4517369A. Preparation of mixtures rich in 3,4,5,6-tetrachloro-2-trichloromethyl pyridine. View Source
• [3] ChemBase. (n.d.). 2,3,4,5-Tetrachloro-6-(trichloromethyl)pyridine (EN300-16704, Enamine LLC, 95%). Retrieved from https://www.chembase.cn; Hubei Fengzhulin Chemical Technology Co., Ltd. (2025). Heptachloromethylpyridine CAS 1134-04-9 (99%). Retrieved from https://www.hbfzlchem.com View Source